Cas no 2171481-43-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamido-2-methylpropanoic acid
• CAS No: 2171481-43-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6212349
• PubChem ID: 165517854
• Update Time: 2025-05-19

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamido-2-methylpropanoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]-2-methylpropanoic acid
• EN300-1507317
• 2171481-43-7

• Inchi： 1S/C26H32N2O6/c1-26(2,24(30)31)28(3)23(29)22(14-9-15-33-4)27-25(32)34-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21-22H,9,14-16H2,1-4H3,(H,27,32)(H,30,31)
• InChI Key： ZDGIIDDFKCUEFC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)C(C(=O)O)(C)C)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamido-2-methylpropanoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamido-2-methylpropanoic Acid (CAS No. 2171481-43-7)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamido-2-methylpropanoic acid, identified by its CAS number 2171481-43-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex amino acid-like structure, which integrates multiple functional groups designed to interact with biological targets in precise ways. The presence of a fluoren-9-yl methoxycarbonyl moiety and a series of aliphatic and aromatic components makes it a structurally intriguing entity with potential applications in drug discovery and molecular research.

The chemical structure of this compound is notable for its intricate arrangement of substituents. The fluoren-9-yl group, a well-studied aromatic system, contributes to the molecule's stability and hydrophobicity, while the methoxycarbonyl group enhances its solubility in polar environments. The amide and carboxylic acid functionalities provide opportunities for hydrogen bonding and interactions with biological receptors, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways through precise targeting. The 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamido-2-methylpropanoic acid structure aligns well with this trend, as it combines elements known to enhance binding affinity and selectivity. Specifically, the combination of the fluoren-9-yl moiety and the amide bond has been observed to improve pharmacokinetic properties, such as bioavailability and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. Enzymes play critical roles in numerous biological processes, and their inhibition is often a key strategy in therapeutic intervention. The structural features of CAS No. 2171481-43-7, particularly the presence of multiple hydrogen bond donors and acceptors, suggest that it could interact effectively with enzyme active sites. This has led to investigations into its ability to modulate enzymes involved in metabolic pathways, inflammation, and other disease-related processes.

Furthermore, the 5-methoxy and N-methylpentanamido components contribute to the compound's overall physicochemical properties, influencing factors such as lipophilicity and solubility. These properties are crucial for determining how a drug behaves within the body, including its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. Optimizing these parameters is essential for developing compounds that are both effective and safe for clinical use.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how CAS No. 2171481-43-7 interacts with biological targets at the atomic level. These studies have revealed that the compound exhibits high affinity for certain protein receptors, suggesting its potential as a lead compound for further derivatization.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups to achieve the desired architecture while maintaining high yields and purity. Techniques such as solid-phase peptide synthesis (SPPS) have been employed to construct key fragments of the molecule efficiently. This synthetic approach not only highlights the ingenuity of modern chemical methodology but also underscores the importance of robust synthetic strategies in drug development.

From a biological perspective, the fluoren-9-yl methoxycarbonyl group has been shown to enhance binding interactions through π-stacking and hydrophobic effects. These interactions are particularly relevant in designing small molecules that can displace endogenous substrates or modulate enzyme activity. Additionally, the methoxy groups contribute to water solubility, which is critical for oral or parenteral administration.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in drug discovery pipelines. The unique combination of features found in CAS No. 2171481-43-7 positions it as a versatile scaffold for generating novel analogs with improved pharmacological profiles. By systematically modifying individual components of its structure, researchers can explore new therapeutic avenues while retaining key pharmacophoric elements responsible for biological activity.

In conclusion,2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamido-2-methylpropanoic acid (CAS No. 2171481-43-7) represents a significant advancement in pharmaceutical chemistry. Its complex architecture and multifunctional groups make it an attractive candidate for further investigation into enzyme inhibition and other therapeutic applications. As research continues to uncover new biological targets and develop innovative synthetic methodologies,this compound will likely play an important role in shaping future drug discovery efforts.